1-(3-bromophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C21H14BrN3O2S
• Molecular Weight: 452.3 g/mol
• IUPAC Name: (5E)-1-(3-bromophenyl)-5-[(1-phenylpyrrol-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C21H14BrN3O2S/c22-14-6-4-9-17(12-14)25-20(27)18(19(26)23-21(25)28)13-16-10-5-11-24(16)15-7-2-1-3-8-15/h1-13H,(H,23,26,28)/b18-13+
• InChI Key: KCDMMEJWVNWSJU-QGOAFFKASA-N
• Isomeric SMILES: C1=CC=C(C=C1)N2C=CC=C2/C=C/3\C(=O)NC(=S)N(C3=O)C4=CC(=CC=C4)Br
• SMILES: C1=CC=C(C=C1)N2C=CC=C2C=C3C(=O)NC(=S)N(C3=O)C4=CC(=CC=C4)Br

Description

1-(3-bromophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. This compound has been synthesized using different methods and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(3-bromophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects
1-(3-bromophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been found to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-bromophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in lab experiments is its potential as a therapeutic agent. However, there are also limitations to its use. One of the main limitations is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of 1-(3-bromophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One potential direction is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another potential direction is the study of the compound's potential as a therapeutic agent in the treatment of other diseases, such as neurodegenerative diseases. Additionally, further research is needed to fully understand the compound's mechanism of action and to identify any potential side effects or limitations to its use.
Conclusion
1-(3-bromophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a compound that has potential applications in various areas of scientific research, particularly in the field of medicinal chemistry. While much research has been done on this compound, there is still much to be learned about its mechanism of action and potential applications. As such, further research is needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

The synthesis of 1-(3-bromophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can be achieved using various methods. One of the most common methods involves the reaction of 3-bromobenzaldehyde with 1-phenyl-1H-pyrrole-2,5-dione in the presence of a base such as sodium methoxide. The resulting product is then treated with thiourea to yield the final compound.

Scientific Research Applications

1-(3-bromophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has potential applications in various areas of scientific research. One of the main areas of application is in the field of medicinal chemistry. This compound has been found to have anti-cancer properties and has been studied for its potential use in cancer therapy. It has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.